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Compound Name: 3-Acetylbenzoic acid

Cat. No.: B181652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetylbenzoic acid, a substituted aromatic carboxylic acid, serves as a valuable building

block in organic synthesis. Its bifunctional nature, containing both a carboxylic acid and a

ketone group, allows for a diverse range of chemical transformations, making it a key

intermediate in the preparation of various pharmaceuticals, dyes, and other specialty

chemicals.[1] A thorough understanding of its physicochemical properties is paramount for its

effective utilization in research and development, enabling optimization of reaction conditions,

formulation design, and prediction of its behavior in biological systems. This technical guide

provides a comprehensive overview of the core physicochemical properties of 3-acetylbenzoic
acid, complete with experimental protocols and logical workflows.

Core Physicochemical Properties
The fundamental physicochemical properties of 3-Acetylbenzoic acid are summarized in the

tables below, providing a clear and concise reference for laboratory applications.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₉H₈O₃ [2][3]

Molecular Weight 164.16 g/mol [2][3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 169-171 °C [3]

Boiling Point 342.8 °C at 760 mmHg [3]

Table 2: Solubility and Partitioning Characteristics
Property Value Source(s)

Solubility

Soluble in ethanol and

acetone; limited solubility in

water.

[1]

pKa 3.83 (25 °C) [2]

LogP (Computed, XLogP3) 1.6 [2]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of 3-
Acetylbenzoic acid are outlined below. These protocols are based on standard laboratory

practices and can be adapted to specific experimental setups.

Determination of Melting Point
The melting point of 3-Acetylbenzoic acid can be determined using the capillary method with

a melting point apparatus.[4][5]

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)
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3-Acetylbenzoic acid, finely powdered

Mortar and pestle

Spatula

Procedure:

Ensure the 3-Acetylbenzoic acid sample is dry and finely powdered using a mortar and

pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm by tapping the sealed end on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of 169 °C.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

The melting point is reported as the recorded range. For a pure substance, this range should

be narrow (typically 1-2 °C).

Determination of Solubility
A qualitative assessment of solubility in various solvents can be performed through simple

dissolution tests.[6][7]

Apparatus and Materials:

Test tubes and rack

Spatula
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Vortex mixer (optional)

3-Acetylbenzoic acid

Solvents: Water, Ethanol, Acetone

Procedure:

Place approximately 25 mg of 3-Acetylbenzoic acid into a clean, dry test tube.

Add 1 mL of the solvent to be tested (e.g., water) to the test tube.

Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Visually inspect the solution to determine if the solid has dissolved completely.

Record the substance as "soluble," "sparingly soluble," or "insoluble" based on the

observation.

Repeat the procedure for other solvents (e.g., ethanol, acetone).

Determination of pKa by Potentiometric Titration
The acid dissociation constant (pKa) of 3-Acetylbenzoic acid can be determined by

potentiometric titration with a strong base.[8][9][10]

Apparatus and Materials:

pH meter with a glass electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized 0.1 M Sodium Hydroxide (NaOH) solution
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3-Acetylbenzoic acid

Deionized water

Procedure:

Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).

Accurately weigh a sample of 3-Acetylbenzoic acid and dissolve it in a known volume of

deionized water in a beaker. Gentle warming may be required to aid dissolution; cool to room

temperature before proceeding.

Place the beaker on a magnetic stirrer and add a stir bar.

Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but does not

contact the stir bar.

Begin stirring the solution at a moderate, constant rate.

Record the initial pH of the solution.

Add the 0.1 M NaOH solution from the burette in small increments (e.g., 0.5 mL).

After each addition, allow the pH to stabilize and record the pH and the total volume of

NaOH added.

Continue the titration until the pH has risen significantly and stabilized at a high value (e.g.,

pH 11-12).

Plot a titration curve of pH versus the volume of NaOH added.

Determine the equivalence point, which is the point of steepest inflection on the curve.

The pKa is the pH at the half-equivalence point (the volume of NaOH added is half of that at

the equivalence point).

Determination of logP by the Shake-Flask Method
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The partition coefficient (logP) is a measure of a compound's lipophilicity and can be

determined by the shake-flask method using n-octanol and water.[11][12][13]

Apparatus and Materials:

Separatory funnel or screw-cap vials

Mechanical shaker or vortex mixer

Centrifuge (optional)

UV-Vis spectrophotometer or HPLC

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

3-Acetylbenzoic acid

Procedure:

Prepare pre-saturated solvents by vigorously mixing equal volumes of n-octanol and water

for several hours, then allowing the layers to separate.

Prepare a stock solution of 3-Acetylbenzoic acid of known concentration in the pre-

saturated n-octanol.

In a separatory funnel or vial, add a known volume of the n-octanol stock solution and a

known volume of the pre-saturated water (a 1:1 volume ratio is common).

Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning

equilibrium to be reached.

Allow the two phases to separate completely. Centrifugation can be used to break up any

emulsions.

Carefully withdraw an aliquot from both the n-octanol and the aqueous layers.
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Determine the concentration of 3-Acetylbenzoic acid in each aliquot using a suitable

analytical method, such as UV-Vis spectrophotometry or HPLC. A calibration curve should be

prepared for accurate quantification.

Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

The logP is the base-10 logarithm of the partition coefficient.

Synthesis and Characterization Workflow
While 3-Acetylbenzoic acid is not known to be involved in biological signaling pathways, its

synthesis and subsequent characterization are fundamental workflows for researchers.

Synthesis of 3-Acetylbenzoic Acid
One common laboratory synthesis involves the hydrolysis of 3-acetylbenzonitrile.[14]

Reactants

Reaction Conditions Workup Product3-Acetylbenzonitrile

Heat (90°C)

Hydrolysis

NaOH, H₂O, Methanol

Concentrate Acidify (HCl) Extract (Ethyl Acetate) Dry & Evaporate 3-Acetylbenzoic acid

Click to download full resolution via product page

Caption: Synthetic pathway for 3-Acetylbenzoic acid via hydrolysis.

Physicochemical Characterization Workflow
A logical workflow for the comprehensive characterization of a synthesized or procured sample

of 3-Acetylbenzoic acid is presented below.
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Sample Preparation

Initial Analysis

Structural Verification

Quantitative Properties

3-Acetylbenzoic Acid Sample

Visual Inspection
(Color, Form)

Melting Point Determination

Purity Check

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Confirmatory

Solubility Testing

pKa Determination

logP Determination

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of 3-Acetylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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